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Compound of Interest

Compound Name: au-224

Cat. No.: B1241044 Get Quote

A comprehensive review of available scientific literature and toxicological databases reveals no

preliminary toxicity or safety data for an isotope identified as Au-224. This is because Au-224
is not a recognized, stable, or synthetically relevant isotope of gold (Au), and consequently, has

not been the subject of toxicological investigation.

Elemental gold and its compounds, particularly gold nanoparticles, have been studied for their

biological interactions and potential toxicity.[1][2] However, these studies focus on the element

itself or common isotopes, not the specified Au-224. The acute toxicity of elemental gold in

nanoparticle form appears to be low in animal models.[2] For instance, rats were unaffected by

a single high dose of gold nanoparticles.[2] It is important to note that the toxicity of gold can be

influenced by its ionic state and form, with gold ions having the potential to damage cells by

interacting with enzymes and DNA.[1]

The user's query for "Au-224" may stem from a typographical error. It is possible that a different

substance was intended:

Different Gold Isotope: Other isotopes of gold, such as Au-198, have been used in medical

applications, and their radiological properties are well-documented.

Different Element: The mass number 224 corresponds to known isotopes of other elements.

For example, Radium-224 (Ra-224) is a known alpha-emitting radionuclide with a half-life of

3.63 days. Ra-224 is a subject of toxicological concern, particularly regarding its potential as

a carcinogen when ingested, as it deposits in bone.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1241044?utm_src=pdf-interest
https://www.benchchem.com/product/b1241044?utm_src=pdf-body
https://www.benchchem.com/product/b1241044?utm_src=pdf-body
https://www.researchgate.net/publication/329749768_GOLD_human_exposure_and_update_on_toxic_risks
https://pubmed.ncbi.nlm.nih.gov/25929617/
https://www.benchchem.com/product/b1241044?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/25929617/
https://pubmed.ncbi.nlm.nih.gov/25929617/
https://www.researchgate.net/publication/329749768_GOLD_human_exposure_and_update_on_toxic_risks
https://www.benchchem.com/product/b1241044?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound or Drug Identifier: The designation "224" could be part of an identifier for a

chemical compound or a drug candidate. For instance, clinical trials are being conducted for

substances identified as "MYK-224" (BMS-986435) and "AD-224," which are unrelated to

gold.

Given the absence of any data for "Au-224," it is not possible to provide the requested in-depth

technical guide, including data tables, experimental protocols, or diagrams of signaling

pathways. Researchers, scientists, and drug development professionals are advised to verify

the correct identifier of the substance of interest to access relevant safety and toxicity

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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